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Compound of Interest

Compound Name: 4-(Tert-butyl)cinnamic acid

Cat. No.: B018105 Get

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-(Tert-butyl)cinnamic acid, a valuable building block in pharmaceutical research and develop

suppliers, detailed experimental protocols for its synthesis and purification, and explores its potential biological activities and associated signaling pat

Commercial Availability
4-(Tert-butyl)cinnamic acid (CAS No: 1208-65-7) is readily available from various chemical suppliers. The purity and quantity offered can vary, and i

specific requirements of your research. A summary of commercial suppliers is provided in the table below for easy comparison.

Supplier Purity Available Quantities Addit

Apollo Scientific 98%[1] 5g, 10g, 25g[1] Catalo

2a biotech 98%[2] Inquire for details Catalo

Yuanye Bio-Technology 95% Inquire for details Produ

Biosynth Research Grade Inquire for details
Part o

portfo

Thermo Scientific Chemicals

(Predominantly trans, 97% for a related

compound, 3,5-Di-tert-butyl-4-hydroxycinnamic

acid)[5]

10g, 50g (for the related compound)[5] Offers

Experimental Protocols
Synthesis of 4-(Tert-butyl)cinnamic Acid via Knoevenagel Condensation
The Knoevenagel condensation is a widely used method for the synthesis of cinnamic acids and their derivatives.[6] This protocol is adapted from ge

Materials:

4-tert-butylbenzaldehyde

Malonic acid

Pyridine

Piperidine (catalyst)

Toluene (solvent)

Hydrochloric acid (HCl)

Sodium bicarbonate (NaHCO3)

Ethyl acetate
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Anhydrous magnesium sulfate (MgSO4)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-tert-butylbenzaldehyde (1 equivalent) and malonic acid 

Add pyridine (2.5 equivalents) and a catalytic amount of piperidine to the mixture.

Heat the reaction mixture to reflux and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and dilute it with ethyl acetate.

Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification of 4-(Tert-butyl)cinnamic Acid by Recrystallization
Materials:

Crude 4-(Tert-butyl)cinnamic acid

Ethanol

Deionized water

Procedure:

Dissolve the crude 4-(Tert-butyl)cinnamic acid in a minimal amount of hot ethanol.

Gradually add hot deionized water to the solution until it becomes slightly turbid.

If the solution is colored, a small amount of activated charcoal can be added, and the solution can be heated and filtered while hot to remove the ch

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to facilitate crystallization.

Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol-water mixture.

Dry the purified crystals in a vacuum oven. The melting point of pure 4-(Tert-butyl)cinnamic acid is reported to be 198-200°C.[7]

Biological Activity and Signaling Pathways
Cinnamic acid and its derivatives have been reported to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, antimicro

tert-butyl group on the phenyl ring can enhance lipophilicity, potentially influencing its biological activity and cellular uptake.

The anti-inflammatory effects of many cinnamic acid derivatives are mediated through the inhibition of key signaling pathways such as the Nuclear Fa

Protein Kinase (MAPK) pathways. These pathways are central to the inflammatory response, and their modulation can lead to a reduction in the prod

mediators.

Below is a generalized diagram illustrating the potential inhibitory effect of a cinnamic acid derivative on the NF-κB signaling pathway.
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Caption: Potential inhibition of the NF-κB signaling pathway by 4-(Tert-butyl)cinnamic acid.

Experimental Workflow for Evaluating Anti-inflammatory Activity
The following diagram outlines a typical workflow for assessing the anti-inflammatory properties of 4-(Tert-butyl)cinnamic acid in a cell-based assay

1. Cell Culture
(e.g., Macrophages)

2. Treatment with
4-(Tert-butyl)cinnamic acid

3. Inflammatory Stimulation
(e.g., LPS)

Cytokine Measurement (ELISA)

Western Blot (NF-κB, MAPK)

qRT-PCR (Gene Expression)

5. Data Interpretation

Click to download full resolution via product page

Caption: Workflow for assessing the anti-inflammatory activity of 4-(Tert-butyl)cinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.
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